Cas no 519054-04-7 (1H-Benzotriazole, 1-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]-)

• Product Name: 1H-Benzotriazole, 1-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]-
• CAS No: 519054-04-7
• MF: C₁₅H₁₀ClN₃O
• MW: 283.712401866913
• MDL: MFCD03374020
• CID: 4016804
• PubChem ID: 5897846
• Update Time: 2025-06-13

1H-Benzotriazole, 1-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]-
• (2E)-1-(1H-1,2,3-Benzotriazol-1-yl)-3-(4-chlorophenyl)prop-2-en-1-one
• BDBM185779
• AKOS003546470
• 519054-04-7
• (E)-1-(benzotriazol-1-yl)-3-(4-chlorophenyl)prop-2-en-1-one
• CHEMBL3943803
• US9162991, 15k

• MDL： MFCD03374020
• Inchi： 1S/C15H10ClN3O/c16-12-8-5-11(6-9-12)7-10-15(20)19-14-4-2-1-3-13(14)17-18-19/h1-10H/b10-7+
• InChI Key： XJISVNOCGLRJPS-JXMROGBWSA-N
• SMILES： C(N1C2=CC=CC=C2N=N1)(=O)/C=C/C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 283.0512396Da
• Monoisotopic Mass: 283.0512396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 1H-Benzotriazole, 1-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]-

Comprehensive Overview of 1H-Benzotriazole, 1-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]- (CAS No. 519054-04-7)

1H-Benzotriazole, 1-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]- (CAS No. 519054-04-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the benzotriazole family, a class of heterocyclic compounds known for their versatility in industrial and research settings. The presence of the 4-chlorophenyl and propenyl groups in its structure enhances its reactivity, making it a subject of interest in fields such as material science, pharmaceuticals, and agrochemicals.

One of the most frequently searched questions about 1H-Benzotriazole, 1-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]- revolves around its synthesis and stability. Researchers often inquire about the optimal conditions for its preparation, as well as its shelf life under varying environmental conditions. The compound's E-configuration (indicated by the (2E) notation) is particularly noteworthy, as it influences its geometric and electronic properties, which are critical for its performance in specific applications.

In the context of current trends, sustainability and green chemistry are hot topics that intersect with the study of 519054-04-7. Many users search for eco-friendly synthesis methods or alternatives to traditional solvents that could be used in its production. Additionally, the compound's potential role in photostabilizers and UV absorbers has sparked interest, especially in industries focused on developing durable coatings and plastics resistant to environmental degradation.

Another area of interest is the compound's potential biological activity. While not extensively studied, the benzotriazole core is known to exhibit antimicrobial and antifungal properties in related derivatives. This has led to speculation about whether 1H-Benzotriazole, 1-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]- could be explored for similar applications. However, rigorous testing and regulatory approvals would be necessary before any such use could be considered.

From a technical standpoint, the compound's CAS No. 519054-04-7 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. Its molecular formula and weight are often queried in databases, highlighting the need for accurate and accessible chemical information. The compound's IUPAC name and SMILES notation are also frequently searched, as they provide essential details for computational chemistry and molecular modeling studies.

In summary, 1H-Benzotriazole, 1-[(2E)-3-(4-chlorophenyl)-1-oxo-2-propenyl]- (CAS No. 519054-04-7) is a compound with diverse potential applications, from industrial uses to possible biological activities. Its unique structure and properties make it a valuable subject for ongoing research, particularly in alignment with contemporary focuses on sustainability and advanced material science. As interest in this compound grows, so too does the need for comprehensive, accurate, and up-to-date information to guide its safe and effective utilization.